Cas no 2171581-40-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid
• CAS No: 2171581-40-9
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6195751
• PubChem ID: 165557744
• Update Time: 2025-06-09

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid
• 2171581-40-9
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]but-2-ynoic acid
• EN300-1550520

• Inchi： 1S/C25H26N2O5/c1-16(2)14-22(24(30)26-13-7-12-23(28)29)27-25(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： GOVFYNSOZJEMPR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid (CAS No. 2171581-40-9)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid, identified by its CAS number 2171581-40-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid-derived backbone, and a terminal alkyne functionality. These structural attributes not only make it a versatile intermediate in synthetic chemistry but also open up possibilities for its application in drug discovery and development.

The Fmoc moiety is particularly noteworthy, as it is widely employed in peptide synthesis as an amino acid protecting group. The presence of this group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid suggests potential utility in constructing complex peptide-based therapeutics. Peptides have emerged as a crucial class of drugs due to their high specificity and relatively low immunogenicity compared to small molecules. The compound's design allows for selective modification and functionalization, making it a valuable building block in the synthesis of novel peptides with therapeutic potential.

The alkyne group at the C3 position of the butanoic acid moiety is another key feature that enhances the compound's synthetic utility. Alkynes are versatile handles for further chemical modifications, including cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds. The combination of the Fmoc group and the alkyne functionality provides a powerful platform for the development of structurally diverse molecules, which can be explored for their pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating heterocyclic scaffolds into drug candidates. The fluorene ring present in this compound is a well-known heterocycle that has been extensively studied for its favorable physicochemical properties, including good solubility and metabolic stability. These characteristics make fluorene derivatives attractive candidates for oral and injectable formulations. Moreover, fluorene-based compounds have shown promise in various therapeutic areas, such as oncology and anti-inflammatory treatments.

The 4-methylpentanamido part of the molecule introduces a bulky side chain that can influence both the solubility and binding affinity of the compound. This structural element can be strategically modified to optimize pharmacokinetic profiles and target engagement. For instance, computational studies have demonstrated that amide groups can serve as important pharmacophores, interacting with biological targets through hydrogen bonding networks. By fine-tuning the amide moiety, researchers can modulate the potency and selectivity of drug candidates.

In the context of contemporary drug discovery, there is a growing emphasis on developing multifunctional therapeutics that can address complex diseases through multiple mechanisms of action. The structural complexity of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid makes it an ideal candidate for such endeavors. Its ability to undergo selective functionalization allows for the creation of hybrid molecules that combine the advantages of peptides and small organic compounds. Such hybrid approaches have shown great potential in overcoming limitations associated with traditional drug classes.

One particularly exciting application area is the development of protease inhibitors, which are critical in treating diseases such as cancer, HIV, and hepatitis C. Proteases play pivotal roles in various biological pathways, and inhibiting their activity can lead to therapeutic benefits. The compound's design incorporates elements that mimic natural substrates or transition states recognized by proteases, making it a promising scaffold for inhibitor development. For example, the presence of both an amide bond and an alkyne group provides multiple points for interaction with protease active sites.

Another emerging field where this compound could find utility is bioconjugation chemistry. Bioconjugation involves linking small organic molecules to biomolecules like antibodies or peptides to enhance their therapeutic efficacy or targeting capabilities. The alkyne functionality serves as an excellent site for click chemistry reactions, which are widely used in bioconjugation applications. By incorporating this compound into bioconjugate systems, researchers can develop novel targeted therapies that leverage both the structural features and biological activities of the component molecules.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as transition-metal-catalyzed reactions and protecting group strategies are employed to construct the complex framework efficiently. These synthetic methodologies not only highlight the compound's synthetic challenge but also showcase the progress made in modern organic synthesis.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobut-2-ynoic acid (CAS No. 2171581-40-9) is a structurally intricate molecule with broad applications in pharmaceutical research and development. Its unique combination of functional groups—Fmoc protection, amino acid-derived backbone, alkyne terminal—makes it a valuable intermediate for constructing complex biomolecules such as peptides and protease inhibitors. The presence of heterocyclic scaffolds like fluorene further enhances its potential as a building block for novel therapeutics targeting various diseases.

As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in drug discovery pipelines. Their versatility allows researchers to explore diverse chemical space rapidly, accelerating the development of next-generation therapeutics that address unmet medical needs more effectively than traditional approaches alone could achieve.